2-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethoxy]benzamide

• IUPAC Name: 2-[2-oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethoxy]benzamide
• InChI: InChI=1S/C16H18N2O3/c1-10-8-13(11(2)18(10)3)14(19)9-21-15-7-5-4-6-12(15)16(17)20/h4-8H,9H2,1-3H3,(H2,17,20)
• InChI Key: GOVBWAKAKWOEAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C)C)C(=O)COC2=CC=CC=C2C(=O)N
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• Solubility: 2.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[2-Oxo-2-(1,2,5-trimethylpyrrol-3-yl)ethoxy]benzamide, commonly known as TMB-8, is a chemical compound that has been extensively studied for its potential applications in scientific research. TMB-8 is a potent inhibitor of intracellular calcium release, making it a valuable tool for investigating various physiological and biochemical processes that are regulated by calcium signaling.

Mechanism of Action

TMB-8 exerts its inhibitory effect on calcium release by binding to the inositol 1,4,5-trisphosphate (IP3) receptor, which is responsible for releasing calcium from intracellular stores. By binding to the receptor, TMB-8 prevents the binding of IP3, thereby inhibiting calcium release.
Biochemical and Physiological Effects:
TMB-8 has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the proliferation of various cancer cell lines, including breast, prostate, and lung cancer cells. TMB-8 has also been shown to induce apoptosis in cancer cells, which may make it a potential therapeutic agent for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TMB-8 in lab experiments is its potency as a calcium release inhibitor. Its ability to inhibit calcium release from intracellular stores makes it a valuable tool for investigating the role of calcium signaling in various cellular processes. However, one limitation of using TMB-8 is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving TMB-8. One area of interest is the development of TMB-8 analogs with improved potency and selectivity. Another potential direction is the investigation of the effects of TMB-8 on other cellular processes, such as autophagy and inflammation. Additionally, the potential therapeutic applications of TMB-8 in cancer treatment warrant further investigation.

Synthesis Methods

TMB-8 can be synthesized using a multi-step process that involves the condensation of 3-methyl-2-butanone with 3-acetyl-1,2,5-trimethylpyrrole, followed by the reaction of the resulting product with 2-bromoethyl-4-nitrobenzoate. The final step involves the reduction of the nitro group to yield TMB-8.

Scientific Research Applications

TMB-8 has been widely used in scientific research to investigate the role of calcium signaling in various physiological and biochemical processes. It has been shown to inhibit calcium release from intracellular stores, including the endoplasmic reticulum and mitochondria. This inhibition has been found to affect a range of cellular processes, including cell proliferation, apoptosis, and differentiation.